Cas no 2171347-77-4 ((1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutane-1-carboxylic acid
• CAS No: 2171347-77-4
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5993070
• PubChem ID: 165556929
• Update Time: 2025-06-11

(1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutane-1-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclobutane-1-carboxylic acid
• EN300-1531529
• 2171857-43-3
• EN300-1545614
• 2171322-97-5
• (1r,3r)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclobutane-1-carboxylic acid
• EN300-1531130
• (1s,3s)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclobutane-1-carboxylic acid
• 2171347-77-4

• Inchi： 1S/C25H26N2O6/c28-22(29)15-11-16(12-15)26-23(30)25(9-10-32-14-25)27-24(31)33-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： AAWUQTQIQUNACN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutane-1-carboxylic acid

Research Briefing on (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutane-1-carboxylic acid (CAS: 2171347-77-4)

In recent years, the compound (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutane-1-carboxylic acid (CAS: 2171347-77-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of peptide-based therapeutics and targeted drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutane scaffold makes it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and bioavailability. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for peptide modification has been particularly noteworthy, with applications in the design of novel bioactive peptides and peptidomimetics. These developments are crucial for addressing challenges in drug delivery and improving therapeutic efficacy.

One of the key findings from recent research is the compound's role in facilitating the synthesis of cyclic peptides, which are known for their enhanced metabolic stability and target specificity. The cyclobutane ring in the molecule provides rigidity, which can improve the binding affinity of peptides to their biological targets. Additionally, the Fmoc group allows for selective deprotection, enabling precise control over the synthesis process. These attributes make (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutane-1-carboxylic acid a valuable tool in the development of next-generation peptide therapeutics.

Further investigations have explored the compound's potential in prodrug design. By leveraging its carboxylic acid functionality, researchers have conjugated it with various drug molecules to improve their solubility and pharmacokinetic properties. This approach has shown promise in enhancing the delivery of poorly water-soluble drugs, particularly in oncology and infectious disease treatments. The ability to tailor the release profile of active pharmaceutical ingredients (APIs) through enzymatic or hydrolytic cleavage of the Fmoc group adds another layer of versatility to this compound.

In conclusion, (1s,3s)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclobutane-1-carboxylic acid (CAS: 2171347-77-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and targeted drug delivery highlight its potential to address unmet medical needs. Ongoing research aims to further elucidate its mechanistic insights and expand its utility in therapeutic development. As the field advances, this compound is expected to play a pivotal role in the discovery of innovative treatments for complex diseases.